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Compound of Interest
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Cat. No.: B097617

An In-depth Technical Guide to the Commercial Sourcing and Quality Verification of High-Purity
4-bromo-N,N-dimethylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-bromo-N,N-dimethylbenzamide is a pivotal chemical building block in medicinal chemistry
and organic synthesis, notably utilized in the development of targeted therapeutics such as
FGFR1 inhibitors.[1][2] The success and reproducibility of research and development efforts
hinge on the procurement of this reagent at verifiably high purity. This guide provides a
comprehensive framework for navigating the commercial supplier landscape, establishing
rigorous quality control protocols, and ensuring safe handling. It is designed to empower
researchers with the expertise to select reliable suppliers and independently validate the quality
of 4-bromo-N,N-dimethylbenzamide, thereby upholding the integrity of their scientific
outcomes.

Introduction to 4-bromo-N,N-dimethylbenzamide: A
Key Synthetic Intermediate

4-bromo-N,N-dimethylbenzamide (CAS No: 18469-37-9) is an aromatic amide distinguished
by a bromine atom on the phenyl ring.[3] This bromine atom serves as a versatile functional
handle, enabling a wide array of cross-coupling reactions such as Suzuki-Miyaura and
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Buchwald-Hartwig aminations.[4] These reactions are fundamental to constructing the complex
molecular architectures often found in pharmaceutical candidates.[4]

The compound's significance is highlighted by its application in the synthesis of novel kinase
inhibitors. For instance, it is a key precursor in the creation of 4-bromo-N-(3,5-
dimethoxyphenyl)benzamide derivatives, which have been identified as promising fibroblast
growth factor receptor-1 (FGFR1) inhibitors for treating non-small cell lung cancer.[1][2] In such
applications, the presence of impurities—including unreacted starting materials or side-
products from synthesis—can lead to unpredictable reaction outcomes, misleading biological
data, and a lack of reproducibility. Therefore, sourcing this compound with high and confirmed
purity is not merely a matter of preference but a prerequisite for rigorous scientific investigation.

Chemical Identity:

IUPAC Name: 4-bromo-N,N-dimethylbenzamide|[3]

CAS Number: 18469-37-9[5]

Molecular Formula: CoH10BrNO[5]

Molecular Weight: 228.09 g/mol [3]

The Commercial Supplier Landscape

Navigating the market for chemical reagents requires a discerning approach. Suppliers range
from primary manufacturers to distributors and chemical marketplaces, each with different
levels of quality oversight and documentation.

Supplier Tiers and Evaluation Criteria

o Primary Manufacturers/Specialty Suppliers: Companies like Oakwood Chemical often
synthesize compounds in-house, providing greater control over quality and more detailed
analytical data.

o Major Distributors: Suppliers such as Sigma-Aldrich (Merck) offer a vast catalog, often with
various grades. It is crucial to understand the specifications of each grade. For example, the
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"AldrichCPR" grade implies that the buyer is responsible for confirming the product's identity
and purity, as analytical data is not routinely collected by the supplier.

o Chemical Marketplaces: Platforms like Chemsec and ChemicalBook aggregate listings from
numerous, often international, suppliers.[6][7] While useful for sourcing, they necessitate
careful vetting of the actual vendor providing the material.

The primary criterion for selection should be the supplier's commitment to quality, evidenced by
the provision of a comprehensive Certificate of Analysis (CoA) detailing the purity and the
methods used for its determination.

Comparative Analysis of Commercial Suppliers

The following table summarizes offerings from several known suppliers. Purity claims and
available data can change, so this should be used as a starting point for direct inquiry.

. Product . Key
Supplier Stated Purity . .
Namel/Grade Considerations
Buyer assumes
4-Bromo-N,N- o
) ] ] ) N responsibility for
Sigma-Aldrich dimethylbenzamide Not specified o )
] confirming identity and
AldrichCPR )
purity.
Provides specific
] 4-Bromo-N,N- melting point range
Oakwood Chemical _ _ 98%
dimethylbenzamide (71-73°C) and hazard
information.[5]
Provides basic
Advanced 4-Bromo-N,N- ) )
) ] 95% chemical properties
ChemBlocks dimethylbenzamide
and IUPAC name.[8]
Marketed for
) 4-Bromo-N,N- .
TCI America Analytical Reagent laboratory and

dimethylbenzamide

analytical use.[9]

Quality Control and In-House Purity Verification
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Relying solely on a supplier's CoA is insufficient for critical applications. Independent
verification is a cornerstone of scientific rigor, ensuring that the material meets the specific
demands of the intended experiment.

The Imperative of Independent Verification

A supplier's CoA reflects the quality of a specific batch at the time of its analysis. However,
degradation during storage or shipping can alter purity. Furthermore, the analytical methods
used by the supplier may not detect impurities relevant to a specific synthetic pathway.
Establishing an in-house QC protocol is a self-validating system that builds trust and ensures
consistency across different batches and suppliers.

Key Analytical Techniques for Verification

e 1H NMR Spectroscopy: Provides unambiguous confirmation of the molecular structure.
Integration of proton signals can offer a semi-quantitative assessment of purity by detecting
and quantifying proton-bearing impurities.

¢ High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative purity
analysis.[10] It separates the main compound from impurities, allowing for precise
quantification of purity as a percentage of the total peak area.

e Mass Spectrometry (MS): Confirms the molecular weight of the compound. For 4-bromo-
N,N-dimethylbenzamide, MS is particularly useful as it will show a characteristic molecular
ion peak cluster (M and M+2) of nearly equal intensity, which is the isotopic signature of the
bromine atom.[4]

o Melting Point Analysis: A simple and rapid technique to assess purity.[10] Pure crystalline
solids exhibit a sharp, defined melting point, whereas impurities typically cause the melting
point to become depressed and broadened.[10] A measured range of 71-73°C is expected
for high-purity samples.[5]

Protocol: Incoming Batch Quality Control Workflow

This protocol provides a step-by-step methodology for validating a newly acquired batch of 4-
bromo-N,N-dimethylbenzamide.
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1. Documentation and Visual Inspection:

e Log the supplier, lot number, and date of receipt.
o Compare the supplier's CoA with the product label.
o Visually inspect the material. It should be a solid. Note any discoloration or heterogeneity.

2. Melting Point Determination:

e Ensure the sample is dry and finely powdered.

o Pack the sample into a capillary tube to a height of 2-3 mm.

e Use a calibrated melting point apparatus to determine the melting range.

» Acceptance Criterion: A sharp melting range within £2°C of the literature value (e.g., 71-
73°C).[5]

3. HPLC Purity Analysis (Adapted from established methods[10]):

o Mobile Phase: Prepare an appropriate mixture (e.g., Acetonitrile:Water).

e Diluent: Use the mobile phase as the diluent.

o Sample Preparation: Prepare a sample solution at a concentration of approximately 1.0
mg/mL.

e Analysis: Equilibrate the HPLC system. Inject a blank, followed by the sample solution.

o Acceptance Criterion: Purity of 298% by peak area normalization.

4. Spectroscopic Confirmation:

e 1H NMR: Dissolve a sample in an appropriate deuterated solvent (e.g., CDCIs). Acquire a
spectrum and confirm that all peaks correspond to the structure of 4-bromo-N,N-
dimethylbenzamide and that impurity peaks are minimal.

o Mass Spectrometry: Analyze a diluted sample via an appropriate ionization method (e.g.,
ESI).

o Acceptance Criterion: The mass spectrum must show the correct molecular ion with the
characteristic bromine isotope pattern.[4]

Practical Guidance: Handling and Storage

Proper handling and storage are critical to maintaining the purity of the reagent and ensuring
laboratory safety.
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Safety Precautions

4-bromo-N,N-dimethylbenzamide is classified with several hazards.[3] Always consult the
supplier's Safety Data Sheet (SDS) before handling.[6][11]

e GHS Hazard Statements:

[e]

H302: Harmful if swallowed.[3]

o

H315: Causes skin irritation.[3]

[¢]

H319: Causes serious eye irritation.[3]

o

H335: May cause respiratory irritation.[3]

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and
a lab coat.[12]

» Engineering Controls: Handle only in a chemical fume hood to avoid inhalation of dust.[11]
[12]

Recommended Storage Conditions

To prevent degradation, store the compound in a tightly closed container in a dry, cool, and
well-ventilated area.[11][12] Keep it away from strong oxidizing agents, heat, and flames.[6]

Conclusion

The successful use of 4-bromo-N,N-dimethylbenzamide in research and drug development is
directly linked to its purity. By carefully selecting suppliers based on their transparency and
quality documentation, and by implementing a robust, multi-technique in-house validation
protocol, scientists can ensure the integrity of their starting materials. This diligent approach
minimizes experimental variability, enhances the reliability of scientific data, and ultimately
accelerates the path to discovery.

Visualizations
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Caption: Workflow for selecting and procuring a chemical reagent.
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Caption: Experimental workflow for incoming batch quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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